Cas no 50779-65-2 (6-methyl-1-benzofuran-2-carboxylic acid)

6-methyl-1-benzofuran-2-carboxylic acid Properties

Names and Identifiers

• 6-Methyl-benzofuran-2-carboxylic acid
• 6-methyl-1-benzofuran-2-carboxylic acid
• 6-methyl-2-Benzofurancarboxylic acid
• 6-Methyl-benzofuran-2-carbonsaeure
• 6-Methylbenzofuran-2-carboxylic acid
• AKOS000101257
• 50779-65-2
• A1-38071
• SCHEMBL5599845
• CS-0062592
• DA-36027
• DTXSID40604263
• EN300-748904
• SY045632
• AC6258
• STGSJLZWQHRTGE-UHFFFAOYSA-N
• MB05116
• 6-Methylbenzofuran-2-carboxylicacid
• MFCD08059102
• +Expand

• MDL： MFCD08059102
• InChIKey： STGSJLZWQHRTGE-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8O3/c1-6-2-3-7-5-9(10(11)12)13-8(7)4-6/h2-5H,1H3,(H,11,12)
• SMILES： CC1=CC2=C(C=C(O2)C(O)=O)C=C1

Computed Properties

• Exact Mass: 176.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.047344113g/mol
• Heavy Atom Count: 13
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• LogP: 2.43940
• PSA: 50.44000

6-methyl-1-benzofuran-2-carboxylic acid Security Information

• HazardClass：IRRITANT

6-methyl-1-benzofuran-2-carboxylic acid Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%